Cas no 1782334-00-2 (2-({1-(tert-butoxy)carbonylazetidin-3-yl}(methyl)amino)acetic acid)

• Product Name: 2-({1-(tert-butoxy)carbonylazetidin-3-yl}(methyl)amino)acetic acid
• CAS No: 1782334-00-2
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5367382
• PubChem ID: 84059692
• Update Time: 2025-05-25

2-({1-(tert-butoxy)carbonylazetidin-3-yl}(methyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-[(carboxymethyl)methylamino]-, 1-(1,1-dimethylethyl) ester
• 2-({1-(tert-butoxy)carbonylazetidin-3-yl}(methyl)amino)acetic acid

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(16)13-5-8(6-13)12(4)7-9(14)15/h8H,5-7H2,1-4H3,(H,14,15)
• InChI Key： SVYQRGVHCYIJJL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(N(CC(O)=O)C)C1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 367.2±37.0 °C(Predicted)
• pka: 1.87±0.10(Predicted)

Additional information on 2-({1-(tert-butoxy)carbonylazetidin-3-yl}(methyl)amino)acetic acid

Comprehensive Overview of 2-({1-(tert-butoxy)carbonylazetidin-3-yl}(methyl)amino)acetic acid (CAS No. 1782334-00-2)

2-({1-(tert-butoxy)carbonylazetidin-3-yl}(methyl)amino)acetic acid (CAS No. 1782334-00-2) is a specialized organic compound widely utilized in pharmaceutical research and drug development. This compound belongs to the class of azetidine derivatives, which are gaining significant attention due to their unique structural properties and potential therapeutic applications. The presence of both tert-butoxycarbonyl (Boc) and acetic acid functional groups makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for azetidine-based compounds has surged, driven by their role in designing novel small-molecule drugs and peptide mimetics. Researchers are particularly interested in this compound due to its ability to modulate enzyme activity and receptor binding, making it valuable in targeting diseases such as cancer, inflammation, and metabolic disorders. The Boc-protected azetidine moiety enhances stability during synthetic processes, while the acetic acid group allows for further functionalization.

The synthesis of 2-({1-(tert-butoxy)carbonylazetidin-3-yl}(methyl)amino)acetic acid involves multi-step organic reactions, including amidation and carboxylation. Its high purity and consistent quality are critical for ensuring reproducibility in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity and purity, meeting the stringent requirements of pharmaceutical applications.

One of the trending topics in medicinal chemistry is the exploration of heterocyclic scaffolds for drug discovery. Azetidines, including this compound, are increasingly featured in publications and patents due to their bioisosteric properties and improved pharmacokinetics. For instance, the methylaminoacetic acid side chain can mimic natural amino acids, enabling the design of peptide-based therapeutics with enhanced bioavailability.

From an industrial perspective, 2-({1-(tert-butoxy)carbonylazetidin-3-yl}(methyl)amino)acetic acid is often sourced by contract research organizations (CROs) and custom synthesis providers. Its applications extend to proteomics, bioconjugation, and labeling reagents, aligning with the growing interest in targeted drug delivery systems. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further broadens its utility in developing next-generation biologics.

Environmental and regulatory considerations are also paramount. The compound is designed to comply with green chemistry principles, minimizing hazardous byproducts. Researchers frequently search for sustainable synthetic routes and eco-friendly alternatives, making this compound a subject of interest in green pharmaceutical manufacturing.

In summary, 2-({1-(tert-butoxy)carbonylazetidin-3-yl}(methyl)amino)acetic acid (CAS No. 1782334-00-2) represents a critical building block in modern drug discovery. Its structural features, combined with its applicability in bioconjugation and peptide engineering, position it as a valuable asset for researchers tackling complex therapeutic challenges. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in advancing precision medicine and personalized therapies.